Cas no 1936190-16-7 (2-(1-oxopropan-2-yl)benzonitrile)

• Product Name: 2-(1-oxopropan-2-yl)benzonitrile
• CAS No: 1936190-16-7
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 6419377
• PubChem ID: 131117006
• Update Time: 2024-01-10

2-(1-oxopropan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-oxopropan-2-yl)benzonitrile
• 1936190-16-7
• EN300-1847898

• Inchi： 1S/C10H9NO/c1-8(7-12)10-5-3-2-4-9(10)6-11/h2-5,7-8H,1H3
• InChI Key： JDBNVXMSNFKXAD-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 159.068413911g/mol
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes